Cas no 799-04-2 (N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline)
![N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline structure](https://www.kuujia.com/scimg/cas/799-04-2x500.png)
799-04-2 structure
Product name:N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline
N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline Chemical and Physical Properties
Names and Identifiers
-
- N,N-bis(2-chloroethyl)-4-((Z)-((E)-(6-chloropyrimidin-4(3H)-ylidene)hydrazono)methyl)aniline
- N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline
- NSC-61593
- NSC61593
- 799-04-2
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- Inchi: InChI=1S/C15H16Cl3N5/c16-5-7-23(8-6-17)13-3-1-12(2-4-13)10-21-22-15-9-14(18)19-11-20-15/h1-4,9-11H,5-8H2,(H,19,20,22)/b21-10-
- InChI Key: KHJAYJGGBGZHOZ-FBHDLOMBSA-N
- SMILES: C1=CC(=CC=C1C=NNC2=CC(=NC=N2)Cl)N(CCCl)CCCl
Computed Properties
- Exact Mass: 371.047
- Monoisotopic Mass: 371.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 53.4A^2
Experimental Properties
- Density: 1.35
- Boiling Point: 533.7°C at 760 mmHg
- Flash Point: 276.6°C
- Refractive Index: 1.62
N,N-bis(2-chloroethyl)-4-{[2-(6-chloropyrimidin-4-yl)hydrazinylidene]methyl}aniline Related Literature
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1. Structures of self-assembled n-alkanethiols on gold by reflection high-energy electron diffraction†Mithun Ghosh,Ding-Shyue Yang Phys. Chem. Chem. Phys., 2020,22, 17325-17335
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Kenneth Ruud Phys. Chem. Chem. Phys., 2003,5, 5015-5020
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